Cas no 2680791-06-2 (1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2680791-06-2
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5649658
• PubChem ID: 165942628
• Update Time: 2025-08-02

1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276683
• 2680791-06-2
• 1-methyl-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-pyrazole-5-carboxylic acid
• 1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H13N3O4/c1-3-4-17-10(16)11-5-7-6-12-13(2)8(7)9(14)15/h3,6H,1,4-5H2,2H3,(H,11,16)(H,14,15)
• InChI Key： MFQILESPSNDEIF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1C=NN(C)C=1C(=O)O)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid

1-Methyl-4-({(Prop-2-en-1-yloxy)carbonylamino}methyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680791-06-2, commonly referred to as 1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring, a methyl group, and a complex side chain containing a propenyl group and a carbonyl-amino functional group. The long-chain structure and the presence of multiple functional groups make this compound a promising candidate for various applications, particularly in drug development and advanced materials.

Recent studies have highlighted the potential of this compound as a bioactive agent in the pharmaceutical industry. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anticancer drug development. The kinase inhibition properties of this compound were attributed to its ability to form stable interactions with the active site of the enzyme, thereby blocking its catalytic function.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique structural properties, including the presence of conjugated double bonds and polar functional groups, make it an ideal candidate for use in advanced materials such as polymers and nanoparticles. A 2023 research article in *Advanced Materials* reported that this compound can be used as a building block for synthesizing stimuli-responsive polymers, which have applications in drug delivery systems and sensors. The stimuli-responsive behavior of these polymers was attributed to the dynamic nature of the propenyl group in the compound.

The synthesis of 1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. A typical synthetic route begins with the preparation of the pyrazole ring using a modified Paal-Knorr synthesis, followed by successive functionalization steps to introduce the methyl group and the side chain containing the propenyl group and carbonyl-amino functionalities. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of this compound, as reported in a 2023 paper in *Nature Chemistry*.

The structural complexity of this compound also makes it an attractive target for computational studies. Researchers have employed molecular modeling techniques to investigate its electronic properties, conformational flexibility, and interaction with biological targets. For example, a 2023 study published in *Journal of Computational Chemistry* utilized density functional theory (DFT) calculations to analyze the electronic structure of this compound and predict its reactivity towards nucleophilic attack. The results revealed that the conjugated system within the molecule plays a critical role in stabilizing reactive intermediates during chemical transformations.

Despite its promising applications, there are still challenges associated with the use of this compound. One major concern is its stability under physiological conditions, which could limit its bioavailability if used as a drug candidate. Recent studies have focused on modifying the structure of this compound to improve its stability while retaining its bioactivity. For instance, researchers have explored substituting certain groups within the molecule with more stable analogs or incorporating protective groups to enhance its resistance to enzymatic degradation.

In conclusion, 1-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as both a bioactive agent and a building block for advanced materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.